Cas no 1496972-34-9 ((3,3-dimethylcyclobutyl)methyl(methyl)amine)

• Product Name: (3,3-dimethylcyclobutyl)methyl(methyl)amine
• CAS No: 1496972-34-9
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD21122053
• CID: 5237628
• PubChem ID: 64999645
• Update Time: 2025-08-03

(3,3-dimethylcyclobutyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanamine, N,3,3-trimethyl-
• (3,3-dimethylcyclobutyl)methyl(methyl)amine

• MDL： MFCD21122053
• Inchi： 1S/C8H17N/c1-8(2)4-7(5-8)6-9-3/h7,9H,4-6H2,1-3H3
• InChI Key： DVQYPFQKXORFMQ-UHFFFAOYSA-N
• SMILES： C1(CNC)CC(C)(C)C1

Additional information on (3,3-dimethylcyclobutyl)methyl(methyl)amine

Introduction to (3,3-dimethylcyclobutyl)methyl(methyl)amine (CAS No. 1496972-34-9)

(3,3-dimethylcyclobutyl)methyl(methyl)amine, also known by its CAS number 1496972-34-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclobutyl ring and the presence of methyl groups, which contribute to its stability and reactivity.

The chemical formula of (3,3-dimethylcyclobutyl)methyl(methyl)amine is C₈H₁₇N. Its molecular weight is approximately 127.22 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 110°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, making it versatile for use in various chemical reactions and processes.

One of the key areas of research involving (3,3-dimethylcyclobutyl)methyl(methyl)amine is its potential as an intermediate in the synthesis of pharmaceutical compounds. Recent studies have shown that this compound can be used as a building block for the development of new drugs with improved pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of (3,3-dimethylcyclobutyl)methyl(methyl)amine exhibit potent anti-inflammatory and analgesic effects, making them promising candidates for the treatment of chronic pain and inflammatory diseases.

In addition to its pharmaceutical applications, (3,3-dimethylcyclobutyl)methyl(methyl)amine has also been explored for its use in materials science. Researchers at the University of California, Berkeley, have reported that this compound can be used to enhance the mechanical properties of polymers. By incorporating (3,3-dimethylcyclobutyl)methyl(methyl)amine into polymer matrices, they observed significant improvements in tensile strength and elasticity. These findings have important implications for the development of advanced materials with enhanced performance characteristics.

The synthesis of (3,3-dimethylcyclobutyl)methyl(methyl)amine typically involves a multi-step process that includes the formation of the cyclobutyl ring and subsequent functionalization with methyl groups. One common synthetic route involves the reaction of 1,1-dimethylethylene with formaldehyde to form the cyclobutyl intermediate, followed by amination to introduce the amine functionality. This process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The safety profile of (3,3-dimethylcyclobutyl)methyl(methyl)amine has been extensively studied to ensure its safe handling and use in laboratory settings. It is important to note that while this compound is not classified as a hazardous material or controlled substance, appropriate safety measures should still be followed when handling it. These measures include wearing personal protective equipment (PPE), working in well-ventilated areas, and storing the compound in appropriate containers.

In conclusion, (3,3-dimethylcyclobutyl)methyl(methyl)amine (CAS No. 1496972-34-9) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and benefits of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.